Cas no 79887-17-5 (Benzene,1-ethynyl-4-(hexyloxy)-)

Benzene,1-ethynyl-4-(hexyloxy)- is an organic compound featuring a benzene ring substituted with an ethynyl group and a hexyloxy chain at the para positions. This structure combines aromaticity with aliphatic flexibility, making it a versatile intermediate in organic synthesis. The ethynyl group provides a reactive site for further functionalization via click chemistry or Sonogashira coupling, while the hexyloxy side chain enhances solubility in nonpolar solvents, improving processability. Its balanced molecular design is valuable in materials science, particularly for constructing conjugated polymers or liquid crystalline materials with tailored optoelectronic properties. The compound's stability and well-defined reactivity profile make it suitable for precise molecular engineering in advanced material applications.

Benzene,1-ethynyl-4-(hexyloxy)- structure

79887-17-5 structure

Product Name:Benzene,1-ethynyl-4-(hexyloxy)-

CAS No:79887-17-5

MF:C₁₄H₁₈O

MW:202.292124271393

CID:562063

PubChem ID:2775117

Update Time:2025-07-02

Benzene,1-ethynyl-4-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-ethynyl-4-(hexyloxy)-
- 1-ETH-1-YNYL-4-(HEXYLOXY)BENZENE
- 1-ETHYNYL-4-(HEXYLOXY)BENZENE
- 1-ethynyl-4-hexoxybenzene
- 1-Ethynyl-4-hexylbenzene
- p-Ethynyl(hexyloxy)benzene
- (4-n-hexyloxyphenyl)acetylene
- [4-(hexyloxy)phenyl]acetylene
- Benzene,1-ethynyl-4-(hexyloxy)
- p-n-hexyloxyphenylacetylene
- SCHEMBL946779
- A1-16728
- AKOS015890852
- KBIJVGKRGIADQH-UHFFFAOYSA-N
- Benzene, 1-ethynyl-4-(hexyloxy)-
- DTXSID50379394
- FT-0607719
- 4-hexyloxyphenylacetylene
- 79887-17-5
- MFCD00173876
- DB-015182
- MDL： MFCD00173876
- Inchi： 1S/C14H18O/c1-3-5-6-7-12-15-14-10-8-13(4-2)9-11-14/h2,8-11H,3,5-7,12H2,1H3
- InChI Key： KBIJVGKRGIADQH-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#C)=CC=1)CCCCCC

Computed Properties

Exact Mass: 202.13600
Monoisotopic Mass: 202.136
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.5
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Color/Form: Colorless or yellow liquid.
Density: 0.95
Boiling Point: 288.6°C at 760 mmHg
Flash Point: 123.3°C
Refractive Index: 1.508
PSA: 9.23000
LogP: 3.62700
Solubility: Not determined

Benzene,1-ethynyl-4-(hexyloxy)- Security Information

Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38
Safety Term：S26-S36/37/39

Benzene,1-ethynyl-4-(hexyloxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2041365-1g	1-Ethynyl-4-(hexyloxy)benzene	79887-17-5	97%	1g	￥1270.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2041365-5g	1-Ethynyl-4-(hexyloxy)benzene	79887-17-5	97%	5g	￥3294.00	2024-07-28
Crysdot LLC	CD12030147-5g	1-Ethynyl-4-(hexyloxy)benzene	79887-17-5	97%	5g	$365	2024-07-24
A2B Chem LLC	AC32296-5g	Benzene,1-ethynyl-4-(hexyloxy)-	79887-17-5	95%	5g	$782.00	2024-04-19